Cas no 1223492-40-7 (3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride)

• Product Name: 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride
• CAS No: 1223492-40-7
• MF: C₁₅H₁₅ClN₄
• MW: 286.75940155983
• CID: 4578985
• Update Time: 2025-06-14

3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1H-1,3-benzodiazol-1-yl)methyl]benzene-1-carboximidamide trihydrochloride
• 3-(1H-1,3-Benzodiazol-1-ylmethyl)benzene-1-carboximidamide Trihydrochloride
• 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride

• Inchi： 1S/C15H14N4.ClH/c16-15(17)12-5-3-4-11(8-12)9-19-10-18-13-6-1-2-7-14(13)19;/h1-8,10H,9H2,(H3,16,17);1H
• InChI Key： LQCYLMVKNKHJEP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(N)=N)C=1)N1C=NC2=CC=CC=C12.Cl

Additional information on 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride

Research Brief on 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride (CAS: 1223492-40-7)

3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride (CAS: 1223492-40-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The benzimidazole moiety within its structure is known to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent literature is the compound's ability to modulate the activity of protein kinases, which are critical regulators of cellular signaling pathways. This property has been explored in the context of cancer therapy, where the compound demonstrated selective inhibition of tumor cell proliferation in vitro. Additionally, its trihydrochloride salt form has been shown to enhance solubility and bioavailability, addressing a common challenge in drug formulation.

Further investigations into the pharmacokinetics and toxicology of 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride are underway, with preliminary data suggesting a favorable safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from preclinical studies to clinical trials, particularly for indications such as autoimmune disorders and certain types of cancer.

In conclusion, the compound 3-(1H-1,3-benzodiazol-1-ylmethyl)benzene-1-carboximidamide trihydrochloride (CAS: 1223492-40-7) represents a promising avenue for therapeutic development. Its unique chemical structure and biological activity warrant continued research to fully realize its potential in addressing unmet medical needs. Future studies should focus on optimizing its efficacy, minimizing off-target effects, and exploring combination therapies to enhance its clinical utility.